Cas no 1806793-80-5 (6-Amino-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde)

• Product Name: 6-Amino-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde
• CAS No: 1806793-80-5
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4856354
• Update Time: 2025-05-20

6-Amino-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H8F2N2O2/c1-14-7-4(3-13)2-5(11)12-6(7)8(9)10/h2-3,8H,1H3,(H2,11,12)
• InChI Key： SHEMJKMWCNDHCL-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=O)C=C(N)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on 6-Amino-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde

6-Amino-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde (CAS No. 1806793-80-5)

The compound 6-Amino-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde (CAS No. 1806793-80-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in drug discovery, agrochemicals, and advanced materials development. The pyridine ring at the core of this molecule serves as a platform for functionalization, enabling the attachment of diverse substituents that enhance its reactivity and biological activity.

Recent studies have highlighted the importance of difluoromethyl groups in modulating the electronic properties of aromatic systems. In the case of 6-Amino-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde, the presence of this group significantly influences the molecule's ability to participate in hydrogen bonding and π-interactions, which are critical for its bioavailability and pharmacokinetics. The methoxy group at position 3 further enhances the molecule's solubility in polar solvents, making it an ideal candidate for formulation in pharmaceutical applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have successfully employed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the pyridine core. The introduction of the difluoromethyl group is typically achieved through nucleophilic substitution or electrophilic fluorination, depending on the specific conditions optimized for scalability and yield.

One of the most promising applications of 6-Amino-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde lies in its use as a precursor for bioactive molecules. The carboxaldehyde group at position 4 can be readily modified to form amides, esters, or other derivatives, enabling the creation of libraries of compounds for high-throughput screening in drug discovery. Recent advancements in medicinal chemistry have demonstrated that analogs of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and β-secretase.

In addition to its pharmacological applications, this compound has shown potential in materials science as a building block for advanced polymers and nanomaterials. The pyridine ring provides a rigid framework that can be incorporated into polymer backbones to enhance mechanical properties and thermal stability. Furthermore, the presence of electron-withdrawing groups like the difluoromethyl group can tune the electronic properties of these materials, making them suitable for applications in organic electronics and optoelectronics.

From an environmental perspective, understanding the fate and behavior of 6-Amino-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde in natural systems is crucial for assessing its potential impact on ecosystems. Recent toxicological studies have indicated that this compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is required to evaluate its long-term effects and biodegradation pathways under various environmental conditions.

In conclusion, 6-Amino-2-(difluoromethyl)-3-methoxypyridine-4-carboxaldehyde (CAS No. 1806793-80-5) represents a versatile and multifunctional molecule with wide-ranging applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and environmental chemistry. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemical science.